Cas no 1289089-99-1 (N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine)

N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine structure
1289089-99-1 structure
Product Name:N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine
CAS No:1289089-99-1
MF:C9H14BrN3
MW:244.13156080246
CID:2117046
Update Time:2023-11-19

N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine Chemical and Physical Properties

Names and Identifiers

    • N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine
    • CID 101043333
    • 1,2-Ethanediamine, N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-
    • Inchi: 1S/C9H14BrN3/c1-13(2)6-5-12-9-7-8(10)3-4-11-9/h3-4,7H,5-6H2,1-2H3,(H,11,12)
    • InChI Key: FXFNGJSPBCJIKU-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1)NCCN(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Density: 1.394±0.06 g/cm3(Predicted)
  • Boiling Point: 332.7±37.0 °C(Predicted)
  • pka: 8.96±0.28(Predicted)
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